Cas no 1784612-42-5 (Tert-butyl 1-(aminomethyl)-3-azabicyclo[3.2.1]octane-3-carboxylate)

• Product Name: Tert-butyl 1-(aminomethyl)-3-azabicyclo[3.2.1]octane-3-carboxylate
• CAS No: 1784612-42-5
• MF: C₁₃H₂₄N₂O₂
• MW: 240.341863632202
• CID: 6231814
• PubChem ID: 105502335
• Update Time: 2025-06-12

Tert-butyl 1-(aminomethyl)-3-azabicyclo[3.2.1]octane-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-6969736
• tert-butyl 1-(aminomethyl)-3-azabicyclo[3.2.1]octane-3-carboxylate
• 1784612-42-5
• Tert-butyl 1-(aminomethyl)-3-azabicyclo[3.2.1]octane-3-carboxylate

• Inchi： 1S/C13H24N2O2/c1-12(2,3)17-11(16)15-7-10-4-5-13(6-10,8-14)9-15/h10H,4-9,14H2,1-3H3
• InChI Key： AJJJIXHZQXEYCO-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CC2CCC(CN)(C1)C2)=O

Computed Properties

• Exact Mass: 240.183778013g/mol
• Monoisotopic Mass: 240.183778013g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 55.6Ų

Additional information on Tert-butyl 1-(aminomethyl)-3-azabicyclo[3.2.1]octane-3-carboxylate

Research Brief on Tert-butyl 1-(aminomethyl)-3-azabicyclo[3.2.1]octane-3-carboxylate (CAS: 1784612-42-5)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the significance of bicyclic scaffolds in drug discovery. Among these, Tert-butyl 1-(aminomethyl)-3-azabicyclo[3.2.1]octane-3-carboxylate (CAS: 1784612-42-5) has emerged as a promising intermediate for the synthesis of novel bioactive compounds. This research brief consolidates the latest findings on this compound, focusing on its synthetic applications, pharmacological potential, and recent developments in its utilization.

The compound, characterized by its unique 3-azabicyclo[3.2.1]octane core, serves as a versatile building block in the construction of pharmacophores targeting central nervous system (CNS) disorders and infectious diseases. Recent studies have demonstrated its efficacy in the synthesis of sigma-1 receptor ligands and modulators of neurotransmitter systems, particularly in the context of neuropathic pain and neurodegenerative conditions. The tert-butyloxycarbonyl (Boc) protecting group enhances its stability during synthetic transformations, making it a preferred choice for multi-step reactions.

A 2023 study published in the Journal of Medicinal Chemistry explored the compound's role in the development of selective dopamine D3 receptor antagonists. Researchers employed a structure-activity relationship (SAR) approach, modifying the aminomethyl moiety to achieve enhanced binding affinity and selectivity. The results indicated that derivatives of 1784612-42-5 exhibited nanomolar potency against D3 receptors while maintaining minimal off-target effects, suggesting its potential as a scaffold for antipsychotic drug candidates.

In addition to CNS applications, recent patent filings (WO2023056321A1, 2023) have highlighted the compound's utility in antiviral drug discovery. Structural analogs of 1784612-42-5 were shown to inhibit the replication of RNA viruses, including SARS-CoV-2 variants, by targeting viral polymerase complexes. Molecular docking studies revealed that the rigid bicyclic structure facilitates optimal interactions with conserved binding pockets, offering a platform for broad-spectrum antiviral development.

From a synthetic chemistry perspective, advancements in the large-scale production of 1784612-42-5 have been achieved through improved catalytic asymmetric methods. A 2024 report in Organic Process Research & Development detailed a novel enantioselective synthesis route employing chiral phase-transfer catalysis, achieving >99% ee and 85% overall yield. This breakthrough addresses previous challenges in stereocontrol and scalability, positioning the compound for broader industrial adoption.

Ongoing research initiatives are investigating the compound's potential in targeted drug delivery systems. Its secondary amine functionality allows for conjugation with various payloads, while the bicyclic structure contributes to enhanced blood-brain barrier penetration. Preliminary in vivo studies in murine models have demonstrated favorable pharmacokinetic profiles for 1784612-42-5-derived prodrugs, with particular promise shown in glioblastoma therapeutics.

In conclusion, Tert-butyl 1-(aminomethyl)-3-azabicyclo[3.2.1]octane-3-carboxylate continues to demonstrate multifaceted value in medicinal chemistry. Its applications span from CNS drug development to antiviral research, supported by recent synthetic methodology improvements. Future research directions likely include exploration of its utility in peptide mimetics and as a scaffold for allosteric modulators of G-protein-coupled receptors (GPCRs). The compound's unique structural features and demonstrated versatility ensure its continued relevance in pharmaceutical innovation.